Cas no 111608-31-2 (L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI))

L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI) structure
111608-31-2 structure
Product Name:L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI)
CAS No:111608-31-2
MF:C38H51N7O7S
MW:749.919247865677
CID:142629
PubChem ID:194918
Update Time:2025-04-19

L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI)
    • L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (
    • L 363851
    • L-Phenylalaninamide,5-oxo-L-prolyl-L-phenylalanyl-N-[1-[1-[[[1-(aminocarbonyl)-3-(methylthio)propyl]amino]carbonyl]-3-methylbutyl]-2-oxo-3-pyrrolidinyl]-,[3R-[1[S*(S*)],3R*]]-
    • 111608-31-2
    • L-363,851
    • L-Phenylalaninamide, 5-oxo-L-prolyl-N-(2-(1-(1-(((1-(aminocarbonyl)-3-(methylthio)propyl)amino)carbonyl)-3-methylbutyl)-2-oxo-3-pyrrolidinyl)-2-oxo-1-(phenylmethyl)ethyl)-, (3R-(1(S*(S*)),3R*(S*)))-
    • AKOS040745967
    • (2S)-N-[(2S)-1-[[(2S)-1-[[(3R)-1-[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-2-oxopyrrolidin-3-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]-5-oxopyrrolidine-2-carboxamide
    • Inchi: 1S/C38H51N7O7S/c1-23(2)20-31(37(51)41-26(33(39)47)17-19-53-3)45-18-16-28(38(45)52)42-35(49)29(21-24-10-6-4-7-11-24)44-36(50)30(22-25-12-8-5-9-13-25)43-34(48)27-14-15-32(46)40-27/h4-13,23,26-31H,14-22H2,1-3H3,(H2,39,47)(H,40,46)(H,41,51)(H,42,49)(H,43,48)(H,44,50)/t26-,27-,28+,29-,30-,31-/m0/s1
    • InChI Key: JABZRBSUMJHDOL-IFZIZQFBSA-N
    • SMILES: S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)N1C([C@@H](CC1)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 749.35743
  • Monoisotopic Mass: 749.357068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 19
  • Complexity: 1300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 234
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.3
  • Boiling Point: 1192.1°C at 760 mmHg
  • Flash Point: 674.8°C
  • Refractive Index: 1.619
  • PSA: 208.9
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